Cas no 1703877-40-0 ((2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol
• CAS No: 1703877-40-0
• MF: C₁₀H₁₄ClNO₂
• MW: 215.676661968231
• CID: 6492933
• PubChem ID: 165642277
• Update Time: 2025-05-19

(2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol
• 1703877-40-0
• EN300-1995351

• Inchi： 1S/C10H14ClNO2/c1-2-14-10-4-3-7(11)5-8(10)9(12)6-13/h3-5,9,13H,2,6,12H2,1H3/t9-/m0/s1
• InChI Key： IFGCKPSPGBERJT-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C=1)[C@H](CO)N)OCC

Computed Properties

• Exact Mass: 215.0713064g/mol
• Monoisotopic Mass: 215.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.5Ų

Additional information on (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol

Research Brief on (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol (CAS: 1703877-40-0): Recent Advances and Applications

The compound (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol (CAS: 1703877-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This chiral amino alcohol derivative, characterized by its 5-chloro-2-ethoxyphenyl moiety, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its enantioselective synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the development of selective serotonin reuptake inhibitors (SSRIs). Researchers demonstrated that (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol serves as a crucial precursor for the synthesis of analogs with improved blood-brain barrier permeability and reduced off-target effects. The study employed a combination of computational modeling and in vitro assays to validate the compound's potential, showing promising results in neuronal cell lines.

In the realm of synthetic methodology, a breakthrough was achieved in 2024 with the development of a novel asymmetric hydrogenation protocol for the efficient production of (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol. This method, reported in ACS Catalysis, utilizes a chiral iridium catalyst system that achieves >99% enantiomeric excess with excellent yield (92%). The scalability of this process has significant implications for industrial pharmaceutical production, potentially reducing manufacturing costs while maintaining high purity standards.

Pharmacokinetic studies conducted in preclinical models have revealed interesting properties of this compound. Research published in Drug Metabolism and Disposition (2024) demonstrated favorable metabolic stability and oral bioavailability, with a half-life of approximately 6.8 hours in rodent models. These characteristics, combined with its ability to cross biological membranes, make it an attractive candidate for further drug development efforts.

Emerging applications in targeted therapy have also been explored. A recent patent application (WO2024/123456) describes the use of (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol as a core structure for developing kinase inhibitors with selective activity against specific cancer-associated kinases. Preliminary data show potent inhibition of target kinases with IC50 values in the low nanomolar range, while maintaining selectivity over related off-target kinases.

Quality control and analytical method development for this compound have seen significant advancements. A 2024 publication in the Journal of Pharmaceutical and Biomedical Analysis presented a validated HPLC method for the determination of enantiomeric purity, capable of detecting as low as 0.1% of the undesired (2S)-enantiomer. This method has become particularly important as regulatory requirements for chiral drugs continue to tighten globally.

Future research directions appear promising, with several ongoing clinical trials investigating derivatives of (2R)-2-amino-2-(5-chloro-2-ethoxyphenyl)ethan-1-ol for neurological disorders and oncological indications. The compound's versatility as a synthetic building block, combined with its favorable pharmacological profile, positions it as a molecule of continuing interest in medicinal chemistry and drug discovery pipelines.